Cas no 1803584-69-1 (3-(Methanesulfonylmethyl)pyrrolidine hydrochloride)

• Product Name: 3-(Methanesulfonylmethyl)pyrrolidine hydrochloride
• CAS No: 1803584-69-1
• MF: C₆H₁₄ClNO₂S
• MW: 199.69885969162
• MDL: MFCD28893720
• CID: 4616324
• PubChem ID: 119031921
• Update Time: 2025-05-22

3-(Methanesulfonylmethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(methanesulfonylmethyl)pyrrolidine hydrochloride
• 3-(methylsulfonylmethyl)pyrrolidine;hydrochloride
• 3-(Methanesulfonylmethyl)pyrrolidine hydrochloride

• MDL： MFCD28893720
• Inchi： 1S/C6H13NO2S.ClH/c1-10(8,9)5-6-2-3-7-4-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： QPBFHUOWKINVTQ-UHFFFAOYSA-N
• SMILES： Cl.S(C)(CC1CNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 192
• Topological Polar Surface Area: 54.6

Additional information on 3-(Methanesulfonylmethyl)pyrrolidine hydrochloride

3-(Methanesulfonylmethyl)pyrrolidine Hydrochloride: A Comprehensive Overview

The compound 3-(Methanesulfonylmethyl)pyrrolidine Hydrochloride (CAS No. 1803584-69-1) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound, also referred to as MSP HCl, belongs to the class of organosulfur compounds and has garnered attention due to its unique chemical properties and versatile applications.

3-(Methanesulfonylmethyl)pyrrolidine Hydrochloride is characterized by its molecular structure, which includes a pyrrolidine ring substituted with a methanesulfonylmethyl group. The pyrrolidine ring, a five-membered saturated heterocyclic compound, provides a rigid framework that enhances the stability of the molecule. The methanesulfonylmethyl group, on the other hand, introduces a sulfonamide functionality, which is known for its ability to form strong hydrogen bonds and participate in various chemical reactions. This combination of structural features makes MSP HCl highly reactive and suitable for a wide range of applications.

Recent studies have highlighted the importance of 3-(Methanesulfonylmethyl)pyrrolidine Hydrochloride in the field of organic synthesis. Researchers have demonstrated that this compound can serve as an efficient building block for constructing complex molecular architectures. For instance, its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of bioactive molecules, including potential drug candidates. Furthermore, the sulfonamide group in MSP HCl has been shown to enhance the solubility and bioavailability of drugs, making it an attractive choice in pharmaceutical research.

In addition to its role in drug discovery, 3-(Methanesulfonylmethyl)pyrrolidine Hydrochloride has found applications in materials science. Its unique chemical properties make it a promising candidate for use in the development of advanced materials, such as polymers and coatings. For example, recent research has explored the use of MSP HCl as a crosslinking agent in polymer chemistry, where it has demonstrated excellent performance in improving the mechanical properties of polymer matrices.

The synthesis of 3-(Methanesulfonylmethyl)pyrrolidine Hydrochloride involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. The introduction of the methanesulfonylmethyl group is achieved through nucleophilic substitution reactions, often utilizing methylsulfonyl chloride as a reagent. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt. This synthetic route is well-established and has been optimized to ensure high yields and purity.

From an environmental perspective, 3-(Methanesulfonylmethyl)pyrrolidine Hydrochloride exhibits favorable biodegradation characteristics. Studies have shown that this compound can be effectively degraded by microbial communities under aerobic conditions, making it an eco-friendly choice for industrial applications. Its low toxicity profile further adds to its appeal as a sustainable chemical.

In conclusion, 3-(Methanesulfonylmethyl)pyrrolidine Hydrochloride (CAS No. 1803584-69-1) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure, reactivity, and biocompatibility make it an invaluable tool in organic synthesis, pharmaceutical research, and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.